![molecular formula C9H8N2 B575253 6,7-dihydro-5H-cyclopenta[b]pyridine-4-carbonitrile CAS No. 173477-81-1](/img/structure/B575253.png)
6,7-dihydro-5H-cyclopenta[b]pyridine-4-carbonitrile
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Overview
Description
6,7-dihydro-5H-cyclopenta[b]pyridine is a chemical compound with the molecular formula C8H9N . It is a key intermediate of cefpirome .
Synthesis Analysis
The synthesis of 6,7-dihydro-5H-cyclopenta[b]pyridine involves a multicomponent condensation of malononitrile, hydrogen sulfide, aldehydes, 1-(cyclopent-1-en-1-yl)pyrrolidine, and alkylating agents . A new practical and efficient route was developed for its synthesis . The synthesis also involves the use of a sodium alkoxide solution (sodium ethoxide or sodium methoxide) as the reagent and the catalyst .Molecular Structure Analysis
The molecular structure of 6,7-dihydro-5H-cyclopenta[b]pyridine was studied using X-ray structural analysis . The structure is also available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 6,7-dihydro-5H-cyclopenta[b]pyridine include the Knoevenagel condensation with aldehydes, the Stork alkylation with enamine, and intramolecular cyclotransamination . The reaction represents a profound structural transformation .Physical And Chemical Properties Analysis
The physical and chemical properties of 6,7-dihydro-5H-cyclopenta[b]pyridine include a molecular weight of 119.1638 . More detailed properties are not available in the search results.Scientific Research Applications
Pharmaceuticals and Antimicrobial Applications : It's primarily used in pharmaceutical research, particularly as a side-chain in the production of fourth-generation Cefpirome. Its significance in antimicrobial and bactericidal applications has also been noted (Fu Chun, 2007).
Synthesis of Plant Protection Agents : This compound is employed in synthesizing plant protection agents, indicating its utility in agricultural chemistry (Fu Chun, 2007).
Material for Synthetic Resin and Antioxidants : It is used in the synthesis of synthetic resin, antioxidants, and plastics, demonstrating its versatility in material science (Fu Chun, 2007).
Crystal Structure Analysis : Studies on crystal structure determination of its derivatives have been conducted, which is crucial for understanding its chemical behavior and potential applications in materials science (A. Moustafa & A. S. Girgis, 2007).
Corrosion Inhibition : Some derivatives have been developed as inhibitor films for steel alloy corrosion, showcasing their practical applications in industrial material protection (H. A. Abd El‐Lateef et al., 2022).
Anticancer Properties : Certain derivatives of this compound have shown promising anticancer properties, indicating its potential in medicinal chemistry and drug development (M. El-Hashash et al., 2019).
Synthetic Methods and Applications : Various synthetic methods have been explored for producing this compound, highlighting its importance in organic synthesis and potential in various fields (Chen Li-gong, 2004).
Optical and Electronic Properties : Studies on the optical and junction characteristics of its derivatives have been conducted, suggesting its applications in electronic materials and devices (I. Zedan, F. El-Taweel, & E. El-Menyawy, 2020).
Future Directions
properties
IUPAC Name |
6,7-dihydro-5H-cyclopenta[b]pyridine-4-carbonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2/c10-6-7-4-5-11-9-3-1-2-8(7)9/h4-5H,1-3H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGZRSMTUGYEEFK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C=CN=C2C1)C#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
144.17 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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